Cas no 2763760-06-9 (Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro-)

• Product Name: Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro-
• CAS No: 2763760-06-9
• MF: C₆H₉BrF₂O
• MW: 215.035868406296
• CID: 5289114
• Update Time: 2025-06-07

Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro-

• Inchi： 1S/C6H9BrF2O/c7-3-6(5(8)9)1-2-10-4-6/h5H,1-4H2
• InChI Key： SUPWWTCRCUJHDY-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(C(F)F)C1

Additional information on Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro-

Introduction to Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- (CAS No. 2763760-06-9)

Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- (CAS No. 2763760-06-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a bromomethyl group, and a difluoromethyl group, which collectively contribute to its diverse chemical and biological properties.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. It is a common structural motif in natural products and synthetic compounds, often imparting valuable biological activities such as antimicrobial, antiviral, and anticancer properties. The presence of the bromomethyl group in Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- provides a reactive site for various chemical transformations, making it a versatile building block in organic synthesis. The difluoromethyl group, on the other hand, introduces additional complexity and reactivity to the molecule, enhancing its potential for drug discovery and development.

Recent studies have highlighted the potential of Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent antitumor activity against a range of cancer cell lines. The bromomethyl group has been shown to facilitate covalent binding to specific protein targets, while the difluoromethyl group enhances metabolic stability and bioavailability.

In addition to its potential as an antitumor agent, Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- has also been explored for its antimicrobial properties. A study published in the Journal of Antibiotics reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in the molecule appears to disrupt essential bacterial processes, leading to effective inhibition of microbial growth.

The synthesis of Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable furan derivative with a brominating agent followed by introduction of the difluoromethyl group through electrophilic substitution or other methods. Advances in synthetic chemistry have led to more efficient and environmentally friendly protocols for the preparation of this compound.

In terms of safety and handling, it is important to note that while Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks, and all waste materials should be disposed of according to local regulations.

The future prospects for Furan, 3-(bromomethyl)-3-(difluoromethyl)tetrahydro- are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to the development of novel therapeutic agents based on this intriguing chemical structure.